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Compound of Interest

Compound Name: Disperse red 153

Cat. No.: B1592451

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Currently, there is a notable absence of specific published research detailing the
development and application of electrochemical sensors based on Disperse Red 153.
Therefore, these application notes and protocols are presented as a generalized guide based
on established methodologies for developing electrochemical sensors using other structurally
similar azo dyes. The provided protocols are intended to be a starting point for research and
development in this novel area.

Introduction

Disperse Red 153 is a monoazo dye characterized by its benzothiazole and substituted aniline
moieties.[1][2] Azo dyes are known to be electrochemically active, with the azo group (-N=N-)
being the primary redox center.[3][4] This intrinsic electrochemical activity makes them
promising candidates for the development of electrochemical sensors. The principle of
detection often relies on the modulation of the dye's redox signal upon interaction with a target
analyte or a change in its environment.

This document outlines a hypothetical application and provides generalized protocols for the
development of an electrochemical sensor using Disperse Red 153. The proposed application
is the detection of a target analyte that can interact with the dye molecule, leading to a
measurable change in its electrochemical response.
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Proposed Sensing Mechanism

The proposed sensing mechanism involves the immobilization of Disperse Red 153 onto an
electrode surface. The dye will exhibit a characteristic redox peak when analyzed using
techniques such as cyclic voltammetry (CV) or differential pulse voltammetry (DPV). Upon
introduction of a target analyte, an interaction (e.g., binding, catalytic reaction) with the
immobilized Disperse Red 153 is hypothesized to occur. This interaction would alter the
electron transfer kinetics or the local environment of the azo group, resulting in a change in the
peak current or potential. This change can then be correlated to the concentration of the
analyte.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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